4-bromo-5-methoxypyridine-2-carbaldehyde
Overview
Description
4-Bromo-5-methoxypyridine-2-carbaldehyde, also known as 4-BMP-2-CHO, is an organic compound that is widely used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is a highly reactive compound and can be used as a reagent in organic synthesis. 4-BMP-2-CHO is a versatile building block for the synthesis of organic molecules, and its reactivity makes it ideal for use in a range of applications.
Scientific Research Applications
Synthesis of α-Pyridoin
4-bromo-5-methoxypyridine-2-carbaldehyde: is used in the synthesis of α-pyridoin, a compound with potential antioxidative properties. The process involves treatment with NaCN to form the corresponding α-pyridoin . This compound serves as a lead for novel antioxidants, particularly in the form of 5,5’- or 6,6’-bis-substituted derivatives .
p38α MAP Kinase Inhibitors
This chemical serves as a precursor in the synthesis of pyridinylimidazole-type p38α mitogen-activated protein kinase inhibitors. These inhibitors are crucial in the treatment of cytokine-driven diseases such as rheumatoid arthritis and psoriasis, and they play a role in the pathogenesis of neurodegenerative diseases .
β-Alanine Moiety Synthesis
The compound is a building block for the β-alanine moiety of an αvβ3 antagonist. This application is significant in the development of medications that inhibit integrins, which are involved in cell adhesion and are targets for anti-cancer drugs .
Somatostatin sst3 Receptor Antagonist
It is also used in the synthesis of potent and selective somatostatin sst3 receptor antagonists. These antagonists have therapeutic potential in treating neuroendocrine tumors and could provide a new avenue for cancer treatment .
Mechanism of Action
Target of Action
The primary target of 4-bromo-5-methoxypyridine-2-carbaldehyde is the p38α mitogen-activated protein (MAP) kinase . This kinase is a serine/threonine kinase, which links extracellular signals to the intracellular machinery modulating a plethora of cellular processes .
Mode of Action
The compound interacts with its target through a process known as transmetalation . In this process, the compound is transferred from boron to palladium . The hydroxyl-containing moieties at the imidazole C2-position may interact with the ribose and the phosphate binding site of the enzyme .
Biochemical Pathways
The affected pathway is the p38 MAP kinase pathway . This pathway is involved in the modulation of cellular processes, including the release of pro-inflammatory cytokines like tumor necrosis factor-α (TNF-α) and interleukin-1β .
Result of Action
The molecular and cellular effects of the compound’s action involve the inhibition of the p38α MAP kinase . This inhibition can modulate cellular processes and potentially reduce the release of pro-inflammatory cytokines .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-bromo-5-methoxypyridine-2-carbaldehyde can be achieved through a multi-step process involving the conversion of commercially available starting materials.", "Starting Materials": [ "2,5-dibromopyridine", "4-methoxycarbonylphenylboronic acid", "potassium carbonate", "copper(I) iodide", "N,N-dimethylformamide", "acetic acid", "sodium borohydride", "acetic anhydride", "sulfuric acid", "sodium chloride", "sodium sulfate", "water" ], "Reaction": [ "Step 1: 2,5-dibromopyridine is reacted with 4-methoxycarbonylphenylboronic acid in the presence of potassium carbonate, copper(I) iodide, and N,N-dimethylformamide to yield 4-bromo-5-methoxypyridine-2-carboxylic acid.", "Step 2: The carboxylic acid is reduced to the corresponding alcohol using sodium borohydride in acetic acid.", "Step 3: The alcohol is oxidized to the aldehyde using sulfuric acid and sodium chlorite.", "Step 4: The crude aldehyde is purified by recrystallization from ethanol and drying over sodium sulfate to yield 4-bromo-5-methoxypyridine-2-carbaldehyde." ] } | |
CAS RN |
1289092-48-3 |
Product Name |
4-bromo-5-methoxypyridine-2-carbaldehyde |
Molecular Formula |
C7H6BrNO2 |
Molecular Weight |
216 |
Purity |
95 |
Origin of Product |
United States |
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